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Compound of Interest

Compound Name: AVP-13358

Cat. No.: B1665852 Get Quote

The handling of any investigational compound requires stringent safety measures. In the case

of AVP-13358, a preclinical drug candidate for allergy and asthma, development was halted

over a decade ago, leaving a significant gap in publicly available safety and handling data. This

document provides essential guidance for researchers, scientists, and drug development

professionals on the necessary personal protective equipment (PPE), and operational and

disposal plans when specific information is unavailable, using AVP-13358 as an example.

Without a formal Material Safety Data Sheet (MSDS) or comprehensive toxicological data,

AVP-13358 must be treated as a potentially hazardous substance. The following

recommendations are based on standard laboratory practices for handling compounds of

unknown toxicity and are intended to provide a framework for establishing safe operational

procedures.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling AVP-13358 or any

investigational compound with limited safety information.
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Category Recommended PPE Key Specifications

Hand Protection
Double-gloving with chemically

resistant gloves

Inner glove (e.g., nitrile) should

be tucked under the lab coat

sleeve. The outer glove (e.g.,

nitrile or neoprene) should

extend over the sleeve.

Regularly inspect gloves for

any signs of degradation or

puncture.

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles should provide a

complete seal around the

eyes. A face shield offers an

additional layer of protection

against splashes.

Body Protection
Disposable, fluid-resistant

laboratory coat with knit cuffs

A solid-front, back-closing

gown is preferred to minimize

the risk of frontal

contamination.

Respiratory Protection NIOSH-approved respirator

A fit-tested N95 respirator may

be sufficient for handling small

quantities of powder in a

ventilated enclosure. For tasks

with a higher risk of

aerosolization, a powered air-

purifying respirator (PAPR)

should be considered. All

respiratory protection should

be used within the context of a

comprehensive respiratory

protection program.
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A clear and concise operational plan is critical to minimizing risk. The following workflow

outlines the essential steps for safely handling AVP-13358.

Preparation Phase

Handling Phase

Post-Handling Phase

Designate a controlled handling area

Assemble all necessary PPE

Prepare and verify engineering controls (e.g., fume hood)

Don all required PPE

Handle AVP-13358 within the designated engineering control

Decontaminate all surfaces and equipment after use

Doff PPE in the correct sequence to avoid cross-contamination

Segregate and dispose of all waste as hazardous

Thoroughly wash hands and any exposed skin
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Click to download full resolution via product page

Caption: A three-phase workflow for the safe handling of AVP-13358.

Disposal Plan: Managing Contaminated Materials
All materials that come into contact with AVP-13358 must be treated as hazardous waste. A

robust disposal plan is essential for environmental safety and regulatory compliance.

Waste Stream Collection and Storage Disposal Method

Solid Waste

Collect in a dedicated, clearly

labeled, sealed hazardous

waste container. This includes

used PPE, weighing papers,

and contaminated

consumables.

Incineration by a licensed

hazardous waste disposal

vendor.

Liquid Waste

Collect in a dedicated, clearly

labeled, sealed, and

chemically compatible

hazardous waste container.

Neutralization or incineration

by a licensed hazardous waste

disposal vendor, depending on

the chemical properties of the

solvent.

Sharps

Dispose of immediately in a

designated, puncture-proof

sharps container.

Autoclaving followed by

disposal as hazardous waste,

or direct incineration.

Important Considerations:

Risk Assessment: Before any handling of AVP-13358, a thorough risk assessment must be

conducted by qualified safety professionals. This assessment should inform all aspects of

the safety and handling plan.

Training: All personnel involved in the handling of AVP-13358 must receive comprehensive

training on the established safety protocols and emergency procedures.
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Emergency Procedures: Clear and accessible emergency procedures for spills, exposure,

and other potential incidents must be in place.

By adhering to these stringent safety and logistical protocols, research institutions can build a

foundation of trust and demonstrate a commitment to safety that extends beyond the products

they develop. This proactive approach to laboratory safety is paramount when dealing with the

inherent uncertainties of investigational compounds.

To cite this document: BenchChem. [Navigating the Unknown: Safety Protocols for
Discontinued Investigational Compounds like AVP-13358]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1665852#personal-protective-
equipment-for-handling-avp-13358]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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